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Compound of Interest

Compound Name: [Des-Arg9]-Bradykinin

CAS No.: 15958-92-6

Cat. No.: B550201

Get Quote

Introduction

[Des-Arg9]-Bradykinin is a biologically active metabolite of bradykinin, formed by the

cleavage of the C-terminal arginine by kininase I. It is a potent and selective agonist for the

bradykinin B1 receptor (B1R). Unlike the constitutively expressed B2 receptor, the B1 receptor

is typically absent or expressed at very low levels in healthy tissues. Its expression is

significantly upregulated under conditions of chronic inflammation, tissue injury, or by pro-

inflammatory stimuli such as bacterial lipopolysaccharide (LPS) and cytokines.[1][2] This

inducible nature makes the [Des-Arg9]-Bradykinin/B1R axis a key target in studies of chronic

inflammation, pain, and vascular regulation.[3] These notes provide a summary of effective

concentrations and detailed protocols for common in vitro applications.

Signaling Pathway of the B1 Receptor
Activation of the B1 receptor by [Des-Arg9]-Bradykinin initiates a signaling cascade

characteristic of G-protein coupled receptors (GPCRs), primarily through the Gαq subunit. This

leads to the activation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-

bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds
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to its receptor on the endoplasmic reticulum, triggering the release of stored calcium (Ca2+)

into the cytoplasm.[1] This increase in intracellular calcium, along with DAG, activates various

downstream effectors, including protein kinase C (PKC) and pathways leading to the activation

of transcription factors like NF-κB.[4]
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B1 Receptor signaling cascade upon agonist binding.

Effective Concentrations for In Vitro Assays
The optimal concentration of [Des-Arg9]-Bradykinin can vary significantly depending on the

cell type, species, assay, and whether B1 receptor expression has been induced. The following

table summarizes concentrations reported in the literature.
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Assay Type
Cell/Tissue
Type

Species
Effective
Concentration
/ Constant

Reference

Receptor Binding
Human B1

Receptor
Human Ki: 0.12 nM [5]

Mouse B1

Receptor
Mouse Ki: 1.7 nM [5]

Rabbit B1

Receptor
Rabbit Ki: 0.23 nM [5]

Calcium

Mobilization

Bovine Tracheal

Smooth Muscle

Cells

Bovine
1 nM - 10 µM

(EC50: 316 nM)
[6][7][8]

293-AEQ17 Cells

(Aequorin Assay)
Human EC50: 112 nM [9]

293-AEQ17 Cells

(Aequorin Assay)
Mouse EC50: 39 nM [9]

Bronchoalveolar

Eosinophils
Mouse

1 µM (produced

485% increase in

[Ca2+]i)

[10]

Inflammatory

Response

Human

Monocyte-

Derived Dendritic

Cells

Human
10 µM (altered

IL-12 secretion)
[5]

Rabbit Isolated

Aorta

(Contraction)

Rabbit

Sensitization

induced by 1

µg/ml LPS

[2][11]

Reporter Assay

HEK293 Cells

(AP-1

Luciferase)

Human

Dose-range

tested for B1R

activity

[12]

Prostacyclin

Synthesis

Vascular

Endothelial &

Calf Half-maximal

activation,

[13]
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Smooth Muscle

Cells

concentration

varies

Experimental Protocols
Protocol 1: Induction of B1 Receptor Expression in Cell
Culture
Since B1R is an inducible receptor, pre-treatment of cells with an inflammatory stimulus is often

required to observe a functional response to [Des-Arg9]-Bradykinin.

Objective: To upregulate B1 receptor expression in vitro prior to agonist stimulation.

Materials:

Cell line of interest (e.g., endothelial cells, smooth muscle cells, fibroblasts)

Complete cell culture medium

Lipopolysaccharide (LPS) from E. coli (1 mg/mL stock)

Phosphate-Buffered Saline (PBS), sterile

6-well or 12-well tissue culture plates

Procedure:

Cell Seeding: Plate cells at an appropriate density in culture plates and allow them to adhere

and reach 70-80% confluency.

Preparation of Induction Medium: Prepare fresh cell culture medium containing the inducing

agent. For LPS, a final concentration of 1 µg/mL is commonly effective.[2][11] Other agents

like phorbol myristate acetate (PMA) at 320 nM can also be used.[2]

Induction: Aspirate the existing medium from the cells. Wash once with sterile PBS.

Incubation: Add the induction medium to the cells and incubate for a period of 4 to 24 hours

at 37°C and 5% CO₂. The optimal induction time should be determined empirically for the
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specific cell type.

Post-Induction: After incubation, the cells are sensitized and ready for the experiment.

Aspirate the induction medium and wash the cells twice with sterile PBS or assay buffer

before adding [Des-Arg9]-Bradykinin.

Protocol 2: Calcium Mobilization Assay Using Fura-2 AM
This protocol describes the measurement of changes in intracellular calcium concentration

([Ca²⁺]i) following B1R activation.

Objective: To quantify the mobilization of intracellular calcium in response to [Des-Arg9]-
Bradykinin.

Materials:

B1R-expressing cells (pre-induced if necessary, see Protocol 1)

Glass-bottom culture dishes or black-walled, clear-bottom 96-well plates

Fura-2 AM (acetoxymethyl ester) fluorescent dye

Pluronic F-127

Hanks' Balanced Salt Solution (HBSS) or similar physiological buffer

[Des-Arg9]-Bradykinin stock solution

Fluorescence microscope or plate reader with dual excitation wavelengths (e.g., 340 nm and

380 nm) and an emission wavelength of ~510 nm.

Procedure:

Cell Preparation: Seed cells on an appropriate plate or dish. If required, induce B1R

expression as described in Protocol 1.

Dye Loading:
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Prepare a Fura-2 AM loading solution (e.g., 2-5 µM Fura-2 AM with 0.02% Pluronic F-127

in HBSS).

Wash cells once with HBSS.

Add the loading solution to the cells and incubate for 30-60 minutes at 37°C in the dark.

Washing: Aspirate the loading solution and wash the cells gently two to three times with

HBSS to remove extracellular dye.

Acclimatization: Add fresh HBSS to the cells and allow them to rest for 15-20 minutes at

room temperature to ensure complete de-esterification of the dye.

Baseline Measurement: Place the plate in the fluorescence reader/microscope. Measure the

baseline fluorescence ratio by alternating excitation at 340 nm and 380 nm while recording

emission at 510 nm for 1-2 minutes.

Agonist Stimulation: Add [Des-Arg9]-Bradykinin to achieve the desired final concentration

(e.g., using a concentration range from 1 nM to 10 µM).[6][7]

Data Acquisition: Immediately after adding the agonist, continue recording the fluorescence

ratio for 5-10 minutes to capture the transient calcium peak and subsequent plateau phase.

Data Analysis: The ratio of fluorescence intensities (F340/F380) is directly proportional to the

intracellular calcium concentration. Plot the ratio over time to visualize the response.

Calculate parameters such as peak amplitude, time to peak, and area under the curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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